Cas no 38711-95-4 (2-methyl-octahydro-2H-1,4-benzoxazine)

• Product Name: 2-methyl-octahydro-2H-1,4-benzoxazine
• CAS No: 38711-95-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 296819
• Update Time: 2025-05-20

2-methyl-octahydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine,octahydro-2-methyl-
• 2-methyl-octahydro-2H-1,4-benzoxazine

• Inchi： 1S/C9H17NO/c1-7-6-10-8-4-2-3-5-9(8)11-7/h7-10H,2-6H2,1H3
• InChI Key： OBXYMHAJTBIDRM-UHFFFAOYSA-N
• SMILES： O1C(C)CNC2CCCCC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-methyl-octahydro-2H-1,4-benzoxazine

Comprehensive Overview of 2-Methyl-octahydro-2H-1,4-benzoxazine (CAS No. 38711-95-4)

2-Methyl-octahydro-2H-1,4-benzoxazine, with the CAS number 38711-95-4, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoxazine, a class of heterocyclic compounds known for their diverse applications in materials science and medicinal chemistry. The addition of a methyl group to the octahydro-2H-1,4-benzoxazine framework imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 2-methyl-octahydro-2H-1,4-benzoxazine consists of a benzene ring fused with a six-membered nitrogen-containing ring, forming a benzoxazine core. The presence of the methyl group at the 2-position introduces steric and electronic effects that can influence the compound's reactivity and biological activity. This structural feature is crucial for understanding its behavior in different chemical environments and its potential applications in drug discovery.

In recent years, there has been a growing interest in the synthesis and characterization of 2-methyl-octahydro-2H-1,4-benzoxazine. Researchers have explored various synthetic routes to produce this compound efficiently and in high purity. One notable method involves the condensation of an appropriate amine with a phenol derivative, followed by cyclization to form the benzoxazine ring. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

The physical properties of 2-methyl-octahydro-2H-1,4-benzoxazine are also of great interest. It is typically a solid at room temperature with a well-defined melting point. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. Its stability under different conditions, including exposure to light and heat, has been studied to ensure its reliability in long-term storage and handling.

In the realm of medicinal chemistry, 2-methyl-octahydro-2H-1,4-benzoxazine has shown promise as a lead compound for the development of new therapeutic agents. Preliminary studies have indicated that it possesses potent antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate specific enzymes and receptors has been investigated, revealing potential applications in anti-inflammatory and anti-cancer therapies.

Clinical trials involving derivatives of 2-methyl-octahydro-2H-1,4-benzoxazine are currently underway to evaluate their safety and efficacy in human subjects. Early results have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this class of compounds as viable candidates for further drug development.

Beyond its medicinal applications, 2-methyl-octahydro-2H-1,4-benzoxazine has also found use in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers have explored its incorporation into polymer matrices to improve their performance in various industrial applications.

The environmental impact of 2-methyl-octahydro-2H-1,4-benzoxazine is another area of active research. Studies have focused on assessing its biodegradability and potential ecological effects to ensure its safe use in commercial products. Preliminary data suggest that it degrades readily under natural conditions, minimizing its environmental footprint.

In conclusion, 2-methyl-octahydro-2H-1,4-benzoxazine (CAS No. 38711-95-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions for real-world challenges.